Cas no 24220-95-9 (1-Methyl-3-nitroquinolin-4(1H)-one)

• Product Name: 1-Methyl-3-nitroquinolin-4(1H)-one
• CAS No: 24220-95-9
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 4822294
• Update Time: 2025-11-01

1-Methyl-3-nitroquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-nitroquinolin-4(1H)-one
• [N+](=O)([O-])C1=CN(C2=CC=CC=C2C1=O)C

• Inchi： 1S/C10H8N2O3/c1-11-6-9(12(14)15)10(13)7-4-2-3-5-8(7)11/h2-6H,1H3
• InChI Key： HHIAITHFSXHVKP-UHFFFAOYSA-N
• SMILES： O=C1C(=CN(C)C2C=CC=CC=21)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 332
• XLogP3: 1.7
• Topological Polar Surface Area: 66.1

Additional information on 1-Methyl-3-nitroquinolin-4(1H)-one

Comprehensive Guide to 1-Methyl-3-nitroquinolin-4(1H)-one (CAS No. 24220-95-9): Properties, Applications, and Market Insights

1-Methyl-3-nitroquinolin-4(1H)-one, with the CAS number 24220-95-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This nitro-substituted quinoline derivative exhibits unique chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "1-Methyl-3-nitroquinolin-4(1H)-one synthesis", "CAS 24220-95-9 applications", and "nitroquinoline derivatives", reflecting its growing relevance in modern science.

The molecular structure of 1-Methyl-3-nitroquinolin-4(1H)-one features a quinoline backbone with a nitro group at the 3-position and a methyl group at the 1-position. This configuration contributes to its distinct reactivity pattern, particularly in electrophilic aromatic substitution reactions. Current trends in drug discovery have increased interest in nitro-containing heterocycles, as evidenced by rising searches for "bioactive nitroquinolines" and "medicinal chemistry applications of CAS 24220-95-9". The compound's molecular weight of 204.17 g/mol and moderate polarity make it suitable for various synthetic transformations.

In pharmaceutical applications, 1-Methyl-3-nitroquinolin-4(1H)-one serves as a key building block for developing potential therapeutic agents. Recent studies exploring quinoline-based antimicrobials and anticancer compounds have highlighted the importance of this chemical scaffold. The nitro group's electron-withdrawing properties enhance the compound's utility in creating molecules with specific biological activities. Industry searches for "CAS 24220-95-9 in drug development" and "nitroquinoline pharmacological properties" demonstrate its significance in current research paradigms.

The synthetic versatility of 1-Methyl-3-nitroquinolin-4(1H)-one extends to material science applications, where researchers investigate its potential in creating advanced functional materials. Its aromatic system and nitro functionality make it interesting for developing organic semiconductors and photoactive materials. Recent publications and patent filings related to "quinoline derivatives in optoelectronics" and "CAS 24220-95-9 material applications" reflect these emerging uses. The compound's stability under various conditions adds to its appeal for material science applications.

Analytical characterization of 1-Methyl-3-nitroquinolin-4(1H)-one typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and identity, crucial for research and industrial applications. Common search queries like "24220-95-9 characterization methods" and "analytical data for 1-Methyl-3-nitroquinolin-4(1H)-one" indicate the importance of reliable quality control measures for this compound. The availability of detailed spectral data facilitates its use in various chemical processes.

The global market for specialty quinoline derivatives including 1-Methyl-3-nitroquinolin-4(1H)-one has shown steady growth, driven by increasing demand from pharmaceutical and material science sectors. Market analysis reveals growing interest in "CAS 24220-95-9 suppliers" and "nitroquinoline market trends", particularly from regions with strong chemical innovation ecosystems. The compound's niche applications contribute to its premium positioning in the fine chemicals market, with manufacturers focusing on high-purity grades for research purposes.

Environmental and safety considerations for handling 1-Methyl-3-nitroquinolin-4(1H)-one follow standard laboratory protocols for nitroaromatic compounds. While not classified as highly hazardous, proper precautions are recommended during synthesis and handling. Recent searches for "24220-95-9 safety data" and "nitroquinoline handling guidelines" reflect the scientific community's commitment to responsible chemical management. The compound's stability profile makes it relatively safe for controlled laboratory use compared to more reactive nitro compounds.

Future research directions for 1-Methyl-3-nitroquinolin-4(1H)-one may explore its potential in emerging fields such as green chemistry applications and catalysis. The increasing focus on sustainable chemical processes has led to searches for "eco-friendly synthesis of CAS 24220-95-9" and "nitroquinolines in green chemistry". As synthetic methodologies advance, this compound may find new applications in environmentally benign chemical transformations, aligning with global sustainability goals in the chemical industry.

In conclusion, 1-Methyl-3-nitroquinolin-4(1H)-one (CAS No. 24220-95-9) represents an important class of nitro-substituted heterocycles with diverse scientific and industrial applications. Its unique chemical properties continue to inspire research across multiple disciplines, from medicinal chemistry to materials science. The compound's growing presence in scientific literature and patent applications, coupled with increasing search volumes for related terms like "1-Methyl-3-nitroquinolin-4(1H)-one uses" and "24220-95-9 research applications", underscores its ongoing relevance in contemporary chemical research and development.